Cas no 203791-06-4 (Benzoic acid, 6-amino-3-hydroxy-2-nitro- (9CI))

• Product Name: Benzoic acid, 6-amino-3-hydroxy-2-nitro- (9CI)
• CAS No: 203791-06-4
• MF: C₇H₆N₂O₅
• MW: 198.13294172287
• CID: 1023183
• PubChem ID: 45089455
• Update Time: 2025-04-20

Benzoic acid, 6-amino-3-hydroxy-2-nitro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 6-amino-3-hydroxy-2-nitro- (9CI)
• 203791-06-4
• Benzoic acid, 6-amino-3-hydroxy-2-nitro-
• DB-274618

• Inchi： 1S/C7H6N2O5/c8-3-1-2-4(10)6(9(13)14)5(3)7(11)12/h1-2,10H,8H2,(H,11,12)
• InChI Key： MMRREKVVPVAKSW-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C(C(=O)O)=C1[N+](=O)[O-])N

Computed Properties

• Exact Mass: 198.02767130g/mol
• Monoisotopic Mass: 198.02767130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 129Ų